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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanal

Cat. No.: B1630633 Get Quote

3,5,5-Trimethylhexanal (TMH), identified by CAS Number 5435-64-3, is a branched-chain

aliphatic aldehyde that serves as a pivotal intermediate in the synthesis of a wide array of

value-added chemicals.[1][2] With its unique molecular architecture, characterized by a

hexanal backbone with methyl groups at the 3, 5, and 5 positions, TMH possesses a distinct

reactivity profile that is leveraged in the pharmaceutical, fragrance, and specialty chemical

industries.[1][3][4] It is a key building block for producing fragrance components, active

pharmaceutical ingredients (APIs), and high-performance lubricants.[1][2][5][6]

This guide offers an in-depth exploration of the chemical reactivity and stability of 3,5,5-
trimethylhexanal. Designed for researchers, scientists, and drug development professionals,

this document moves beyond a simple recitation of properties to explain the causal

relationships between structure, reactivity, and stability. By understanding these core principles,

professionals can optimize reaction conditions, ensure product integrity, and innovate new

applications for this versatile molecule.

Physicochemical Characteristics
The physical properties of 3,5,5-trimethylhexanal are foundational to its handling, storage,

and behavior in chemical reactions. As a flammable liquid with low water solubility, specific

precautions are necessary to ensure its safe and effective use.[7][8]

Table 1: Key Physicochemical Properties of 3,5,5-Trimethylhexanal
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Property Value Source(s)

Molecular Formula C₉H₁₈O [3][8]

Molecular Weight 142.24 g/mol [3][9]

Appearance Colorless liquid [8]

Odor Aldehydic, green, citrus [4][5][7]

Boiling Point
173 °C (at 760 mmHg); 67-68

°C (at 2.5 mmHg)
[3][5][9]

Melting Point < -60 °C [5][9]

Density ~0.817 g/mL at 25 °C [3][7]

Flash Point ~47 °C (116 °F) - Closed Cup [3][9]

Vapor Pressure 0.08 - 0.14 mmHg at 25 °C [3][9]

Water Solubility
Very slightly soluble (~100

mg/L at 20 °C)
[3][5]

Refractive Index n20/D ~1.421 [3][7]

Core Reactivity Profile
The reactivity of 3,5,5-trimethylhexanal is dominated by its aldehyde functional group (-CHO).

The electrophilic nature of the carbonyl carbon and the presence of acidic α-hydrogens make it

susceptible to a range of chemical transformations. The steric hindrance provided by the

methyl groups influences the kinetics of these reactions compared to linear aldehydes.[4]

Oxidation
Like most aldehydes, 3,5,5-trimethylhexanal can be readily oxidized to its corresponding

carboxylic acid, 3,5,5-trimethylhexanoic acid.[4] While it is considered relatively stable against

autoxidation compared to simpler aldehydes, prolonged exposure to atmospheric oxygen will

lead to degradation.[7] This reactivity necessitates storage under an inert atmosphere for

maintaining high purity.[6]

Figure 1: Oxidation of 3,5,5-trimethylhexanal.
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Experimental Protocol: Controlled Oxidation to 3,5,5-Trimethylhexanoic Acid

Objective: To demonstrate the controlled oxidation of the aldehyde to a carboxylic acid.

Causality: This protocol uses Jones reagent (CrO₃ in aqueous sulfuric acid and acetone), a

classic and effective method for oxidizing primary alcohols and aldehydes to carboxylic

acids. The reaction is typically fast and exothermic.

Methodology:

Dissolve 3,5,5-trimethylhexanal (1.0 eq) in acetone in a round-bottom flask equipped

with a magnetic stirrer and a dropping funnel. Cool the flask to 0 °C in an ice bath.

Prepare the Jones reagent by dissolving chromium trioxide (CrO₃) in water, followed by

the slow addition of concentrated sulfuric acid.

Add the Jones reagent dropwise to the stirred aldehyde solution, maintaining the

temperature below 10 °C. The color will change from orange-red to green, indicating the

consumption of Cr(VI).

After the addition is complete, allow the mixture to stir at room temperature for 2 hours to

ensure complete reaction.

Quench the reaction by adding isopropanol until the orange color disappears completely.

Perform a liquid-liquid extraction with diethyl ether. Wash the organic layer with water and

brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude 3,5,5-trimethylhexanoic

acid.

Validation: Purity and structure of the product can be confirmed by ¹H NMR, ¹³C NMR, and IR

spectroscopy (disappearance of the aldehyde C-H stretch at ~2720 cm⁻¹ and appearance of

the broad O-H stretch of the carboxylic acid at ~3000 cm⁻¹).

Reduction
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The reduction of 3,5,5-trimethylhexanal to its corresponding primary alcohol, 3,5,5-

trimethylhexanol, is a commercially significant reaction, as the alcohol is a valuable ingredient

in the fragrance and lubricant industries.[2][6]

Figure 2: Reduction to 3,5,5-trimethylhexanol.

Nucleophilic Addition and Condensation
The electrophilic carbonyl carbon is a prime target for nucleophiles.[8] These reactions are

fundamental to its use as a synthetic building block.

Aldol Condensation: Under basic conditions, 3,5,5-trimethylhexanal can undergo self-

condensation or, more commonly, a crossed-aldol condensation with another enolizable

aldehyde or ketone.[10] This can lead to the formation of α,β-unsaturated aldehydes and is

often associated with the development of yellow-colored impurities during storage if basic

contaminants are present.[7]

Reaction with Nitrogen Nucleophiles: It reacts with primary amines to form imines (Schiff

bases) and can produce intensely colored condensation products with compounds like

anthranilates or indoles, a key consideration for fragrance formulators.[7]

Other Nucleophiles: It has been shown to react with hydrogen sulfide (H₂S) to form gem-

dithiols.[4][7]

Figure 3: General workflow for nucleophilic condensation.

Stability Profile and Degradation Pathways
The stability of 3,5,5-trimethylhexanal is a critical parameter for its storage, transport, and

application. Degradation can occur through several pathways, primarily driven by atmospheric

conditions, temperature, and the presence of contaminants.

Atmospheric and Photochemical Stability
In the environment, vapor-phase 3,5,5-trimethylhexanal is primarily degraded by reacting with

photochemically-produced hydroxyl radicals.[11] The estimated atmospheric half-life for this

reaction is approximately 12 hours.[9][11] The molecule does not possess chromophores that

absorb light at wavelengths greater than 290 nm, making it resistant to direct degradation by

sunlight (photolysis).[9][11]
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Thermal Stability
3,5,5-trimethylhexanal is a flammable liquid and should be handled accordingly.[7][12]

Heating the compound to decomposition results in the emission of acrid smoke and irritating

vapors.[9] While stable under recommended storage conditions, elevated temperatures can

accelerate degradation pathways such as oxidation and condensation.

Influence of pH and Contaminants
Basic Conditions: As previously mentioned, strong bases are incompatible as they can

catalyze aldol condensation reactions, leading to impurity formation and discoloration.[9]

Acidic Conditions: Strong acids can also act as catalysts for various reactions, including

acetal formation in the presence of alcohols.

Oxidizing Agents: Contact with strong oxidizing agents must be avoided to prevent rapid and

potentially hazardous oxidation to the carboxylic acid.[9]

Guidelines for Handling and Storage
To maintain the purity and integrity of 3,5,5-trimethylhexanal, strict adherence to proper

handling and storage protocols is essential. These procedures are designed to mitigate the

inherent reactivity of the aldehyde group.

Table 2: Handling and Storage Recommendations
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Parameter Recommendation Rationale / Causality

Atmosphere

Store and handle under an

inert gas (e.g., Nitrogen,

Argon).

Prevents autoxidation of the

aldehyde functional group by

excluding atmospheric oxygen.

[6][9][12]

Temperature

Store in a cool, well-ventilated

place. For long-term storage,

freezer conditions (-20 °C) are

recommended.

Lowers the rate of potential

degradation reactions

(oxidation, condensation) and

reduces vapor pressure.[3][12]

[13]

Container

Keep containers tightly closed.

Use appropriate packaging like

metal drums or specialized

tank containers.

Prevents contamination from

moisture and air, and avoids

loss of material due to its

volatility.[12][13][14]

Ignition Sources

Keep away from heat, sparks,

open flames, and other ignition

sources. Use non-sparking

tools.

The compound is a flammable

liquid with a flash point of ~47

°C.[12][13][15]

Incompatibilities

Avoid contact with strong

oxidizing agents and strong

bases.

Prevents uncontrolled

oxidation and base-catalyzed

condensation reactions.[9]

Personal Protection

Wear protective gloves, eye

protection, and use in a well-

ventilated area.

Minimizes risk of skin and eye

irritation and exposure to

vapors.[12][14]

Analytical Methodologies for Stability Assessment
Monitoring the stability of 3,5,5-trimethylhexanal over time or after exposure to certain

conditions requires robust analytical methods.

Experimental Protocol: GC-FID for Purity and Stability Assessment

Objective: To quantify the purity of a 3,5,5-trimethylhexanal sample and identify potential

degradation products.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://c4-chemicals.evonik.com/en/Products/trimethylhexanal-tmh-167930.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexanal
https://www.lookchem.com/sds5435-64-3.html
https://www.lookchem.com/casno5435-64-3.html
https://www.lookchem.com/sds5435-64-3.html
https://wap.guidechem.com/msds/5435-64-3.html
https://www.lookchem.com/sds5435-64-3.html
https://wap.guidechem.com/msds/5435-64-3.html
https://datasheets.scbt.com/sc-232147.pdf
https://www.lookchem.com/sds5435-64-3.html
https://wap.guidechem.com/msds/5435-64-3.html
https://www.synerzine.com/docs/sds/W0239%20SDS%20(US-English).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexanal
https://www.lookchem.com/sds5435-64-3.html
https://datasheets.scbt.com/sc-232147.pdf
https://www.benchchem.com/product/b1630633?utm_src=pdf-body
https://www.benchchem.com/product/b1630633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality: Gas chromatography with a Flame Ionization Detector (GC-FID) is an ideal

technique for separating and quantifying volatile and semi-volatile organic compounds. It

provides excellent resolution and sensitivity for tracking the appearance of impurities or the

decrease in the main component.

Methodology:

Sample Preparation: Prepare a stock solution of 3,5,5-trimethylhexanal in a suitable

solvent (e.g., hexane or dichloromethane) at a concentration of ~1000 ppm. Create a

series of dilutions for calibration. For a stability study, draw samples from the stored

material at specified time points (e.g., T=0, 1 month, 3 months).

GC Instrument Conditions:

Column: A non-polar or mid-polar capillary column (e.g., DB-5, HP-5ms).

Injector: Split/splitless injector, 250 °C.

Oven Program: Initial temperature 50 °C, hold for 2 min, ramp at 10 °C/min to 250 °C,

hold for 5 min.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Detector: FID, 280 °C.

Analysis: Inject 1 µL of each standard and sample.

Data Processing: Integrate the peak areas. Use the calibration curve to determine the

concentration of 3,5,5-trimethylhexanal. Purity is calculated as the area of the main peak

divided by the total area of all peaks. New peaks appearing over time indicate

degradation.

Validation: The method can be validated for linearity, precision, and accuracy using the

prepared standards. Peak identification for new impurities can be achieved by GC-MS using

the same chromatographic conditions.

Conclusion
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3,5,5-Trimethylhexanal is a chemical intermediate of significant industrial value, whose utility

is intrinsically linked to its reactivity and stability. Its aldehyde functionality allows for a rich

chemistry of oxidation, reduction, and nucleophilic addition, making it a versatile synthetic

building block. However, this same reactivity necessitates careful handling and storage—

specifically, exclusion of oxygen, avoidance of basic contaminants, and control of temperature

—to prevent degradation and maintain its high purity. By applying the principles and protocols

outlined in this guide, researchers and developers can confidently and effectively utilize 3,5,5-
trimethylhexanal in their scientific and commercial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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